N-(3,5-dimethoxyphenyl)-1-(propan-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxamide

Specification

• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-propan-2-yl-2,4,5-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-8-carboxamide
• Standard InChI: InChI=1S/C21H24N4O3/c1-12(2)25-20-17(11-22-25)19(16-6-5-7-18(16)24-20)21(26)23-13-8-14(27-3)10-15(9-13)28-4/h8-12H,5-7H2,1-4H3,(H,23,26)
• Standard InChI Key: SSVHDHICRCJUJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=NC3=C(CCC3)C(=C2C=N1)C(=O)NC4=CC(=CC(=C4)OC)OC

Introduction

N-(3,5-dimethoxyphenyl)-1-(propan-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxamide is a complex organic compound featuring a cyclopenta[b]pyrazolo framework, which is known for its potential biological activity. This compound includes a dimethoxyphenyl group and an isopropyl substituent, contributing to its unique chemical properties and potential applications in medicinal chemistry.

Synthesis and Preparation

The synthesis of N-(3,5-dimethoxyphenyl)-1-(propan-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxamide typically involves multi-step organic reactions. These steps may require careful optimization of reaction conditions such as temperature, solvent choice, and catalyst use. Common methods include refluxing in organic solvents or microwave-assisted synthesis to enhance reaction rates.

Biological Activities and Applications

Compounds with similar structures have been reported to exhibit a range of biological activities, including potential roles in medicinal chemistry. Interaction studies involving this compound could focus on understanding its pharmacodynamics and pharmacokinetics, which are crucial for assessing its therapeutic potential.

Related Compounds

Several compounds share structural or functional similarities with N-(3,5-dimethoxyphenyl)-1-(propan-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxamide. Notable examples include:

Compound Name	Molecular Formula	Unique Features
1-(4-chlorophenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-pyrazolo[3,4-c]pyridine-3-carboxamide	Not specified	Contains a chlorine substituent; studied for anti-cancer properties.
Pyrazolo(1,5-a)pyrimidin-7-amine	Not specified	Simpler structure; known for its role in neuropharmacology.
2-(3,5-Dimethoxyphenyl)propan-2-ol	C11H16O3	Related by the presence of a dimethoxyphenyl group; used in organic synthesis.